Cas no 1797092-85-3 (1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-methoxyethan-1-one)

• Product Name: 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-methoxyethan-1-one
• CAS No: 1797092-85-3
• MF: C₁₄H₁₈ClNO₂S
• MW: 299.81622171402
• CID: 5369779
• Update Time: 2025-05-21

1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-methoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-methoxyethanone
• 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-methoxyethan-1-one

• Inchi： 1S/C14H18ClNO2S/c1-18-10-14(17)16-7-6-13(19-9-8-16)11-4-2-3-5-12(11)15/h2-5,13H,6-10H2,1H3
• InChI Key： YWPFLMQBPIYBCH-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C2=CC=CC=C2Cl)SCC1)COC

Additional information on 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-methoxyethan-1-one

Comprehensive Overview of 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-methoxyethan-1-one (CAS No. 1797092-85-3)

The compound 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-methoxyethan-1-one, identified by its CAS No. 1797092-85-3, is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the thiazepane class, characterized by a seven-membered heterocyclic ring containing sulfur and nitrogen atoms. The presence of a 2-chlorophenyl moiety and a methoxyethyl ketone group further enhances its potential for diverse biological activities. Researchers are particularly interested in its applications as a kinase inhibitor or GPCR modulator, given its structural resemblance to other pharmacologically active agents.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and metabolic disorders. The 1,4-thiazepane core of this compound is a key feature, as it mimics natural substrates and interacts with various enzymatic targets. Its chlorophenyl substitution is often associated with improved binding affinity and selectivity, making it a valuable scaffold for drug discovery. Additionally, the methoxyethanone side chain contributes to its solubility and pharmacokinetic properties, addressing common challenges in drug development.

The synthesis of CAS No. 1797092-85-3 involves multi-step organic reactions, including cyclization and N-acylation, which are well-documented in peer-reviewed journals. Its purity and stability are critical for preclinical studies, where it is often evaluated for its ADME (Absorption, Distribution, Metabolism, and Excretion) profile. Given the growing interest in AI-driven drug design, computational models have been employed to predict its interactions with biological targets, further accelerating its development pipeline.

From an industrial perspective, 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-methoxyethan-1-one is a candidate for patent protection, with several pharmaceutical companies exploring its therapeutic potential. Its relevance to personalized medicine and precision oncology aligns with current trends in healthcare, where tailored treatments are prioritized. The compound’s mechanism of action, possibly involving signal transduction inhibition, is under rigorous investigation, with preliminary data suggesting promising efficacy in in vitro models.

Environmental and regulatory considerations are also paramount. The compound’s biodegradability and ecotoxicity profiles are being assessed to ensure compliance with global green chemistry standards. As the pharmaceutical industry shifts toward sustainable synthesis, CAS No. 1797092-85-3 exemplifies the balance between innovation and environmental stewardship.

In summary, 1-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-methoxyethan-1-one represents a cutting-edge example of modern drug discovery. Its structural complexity, combined with its potential therapeutic applications, positions it as a molecule of high interest for researchers and clinicians alike. As advancements in high-throughput screening and computational biology continue, this compound is poised to play a pivotal role in the next generation of bioactive agents.